(2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile
Overview
Description
(2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile, also known as ATB-346, is a novel compound that has recently gained attention in the field of medicinal chemistry. ATB-346 is a derivative of naproxen, a nonsteroidal anti-inflammatory drug (NSAID), and is being developed as a potential treatment for chronic pain and inflammation.
Mechanism of Action
The mechanism of action of (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile is unique compared to traditional NSAIDs. It selectively targets the cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of pro-inflammatory prostaglandins. (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile is designed to release hydrogen sulfide (H2S) in the presence of COX-2, which then inhibits the enzyme activity and reduces the production of pro-inflammatory prostaglandins. This mechanism of action is thought to be responsible for the reduced risk of gastrointestinal side effects seen with (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile.
Biochemical and Physiological Effects:
(2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile has been shown to have anti-inflammatory, analgesic, and antipyretic effects in preclinical models of arthritis and other inflammatory conditions. It has also been shown to have a lower risk of gastrointestinal side effects compared to traditional NSAIDs. In addition, (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile has been shown to have a positive effect on bone health, potentially making it a useful treatment for osteoporosis.
Advantages and Limitations for Lab Experiments
One advantage of (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile is its unique mechanism of action, which selectively targets COX-2 and reduces the risk of gastrointestinal side effects. This makes it a promising alternative for the treatment of chronic pain and inflammation. However, one limitation of (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile is that it is still in the early stages of development and further research is needed to fully understand its therapeutic potential.
Future Directions
There are several future directions for the research and development of (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile. One potential direction is to investigate its potential as a treatment for other inflammatory conditions, such as inflammatory bowel disease and psoriasis. Another direction is to explore its potential as a treatment for osteoporosis and other bone-related conditions. In addition, further research is needed to fully understand the mechanism of action of (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile and its potential for clinical use.
Scientific Research Applications
(2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile has been shown to have potential therapeutic benefits in the treatment of chronic pain and inflammation. It has been demonstrated to be effective in reducing pain and inflammation in preclinical models of arthritis and other inflammatory conditions. In addition, (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile has been shown to have a lower risk of gastrointestinal side effects compared to traditional NSAIDs, making it a promising alternative for the treatment of chronic pain and inflammation.
properties
IUPAC Name |
(E)-3-amino-2-chloro-4,4,4-trifluorobut-2-enenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2ClF3N2/c5-2(1-9)3(10)4(6,7)8/h10H2/b3-2+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISDYYBUDSBPDEL-NSCUHMNNSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#N)C(=C(C(F)(F)F)N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(#N)/C(=C(/C(F)(F)F)\N)/Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2ClF3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.52 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3-Fluorobicyclo[1.1.1]pentan-1-yl)methanol](/img/structure/B3041201.png)
